Cas no 203-33-8 (Benzo[a]aceanthrylene)

• Product Name: Benzo[a]aceanthrylene
• CAS No: 203-33-8
• MF: C₂₀H₁₂
• MW: 252.309285163879
• CID: 256910
• PubChem ID: 9146
• Update Time: 2025-10-31

Benzo[a]aceanthrylene Chemical and Physical Properties

Names and Identifiers

• Benzo[a]aceanthrylene
• Benz[a]aceanthrylene
• Benzo[a]fluoranthene
• 1,2-Benzfluoranthene
• 1,2-Benzfluoranthrene
• 1,2-Benzofluoranthene
• Benzo[a]fluoranthene200µg
• Benzo<b>fluoranthene
• Benzo<b>fluoroanthen
• Benzo<b>fluoroanthene
• Benzo[a]fluoranthene, BCR(R) certified Reference Material
• CCRIS 2132
• Q4890780
• DTXSID4059756
• J-013222
• SB66297
• 203-33-8
• Dibenzo(c,lm)fluorene
• Benzo[a]fluoranthene 10 microg/mL in Acetonitrile
• BENZO(A)FLUORANTHENE
• NS00124141
• Benz(a)aceanthrylene
• BENZO(A)FLUORANTHENE [IARC]
• BRN 1957846
• CHEBI:82400
• BENZO(A)ACEANTHRYLENE
• D03I23M795
• UNII-D03I23M795
• 4-05-00-02685 (Beilstein Handbook Reference)
• Benzo[a]fluoranthene 10 microg/mL in Cyclohexane
• pentacyclo[10.7.1.02,7.08,20.014,19]icosa-1(20),2,4,6,8,10,12,14,16,18-decaene
• OQDXASJSCOTNQS-UHFFFAOYSA-N
• C19341
• 1,2Benzofluoranthene
• pentacyclo(10.7.1.02,7.08,20.014,19)icosa-1(19),2,4,6,8(20),9,11,13,15,17-decaene
• 1,2Benzfluoranthene
• DTXCID6036255
• pentacyclo[10.7.1.02,7.08,20.014,19]icosa-1(19),2,4,6,8(20),9,11,13,15,17-decaene
• BENZO(A)FLUORANTHENE (IARC)
• DB-360136

• Inchi： 1S/C20H12/c1-2-8-15-13(6-1)12-14-7-5-11-17-16-9-3-4-10-18(16)20(15)19(14)17/h1-12H
• InChI Key： OQDXASJSCOTNQS-UHFFFAOYSA-N
• SMILES： C12C3C=CC=C1C1C=CC=CC=1C=2C1C=CC=CC=1C=3

Computed Properties

• Exact Mass: 252.09400
• Monoisotopic Mass: 252.0939
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.4
• Topological Polar Surface Area: 0

Experimental Properties

• Density: 1.1549 (estimate)
• Boiling Point: 330.49°C (rough estimate)
• Flash Point: 92℃
• Refractive Index: 1.8390 (estimate)
• PSA: 0.00000
• LogP: 5.64040

Benzo[a]aceanthrylene Security Information

• Hazardous Material transportation number：NA 1993 / PGIII
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• Safety Term：Questionable carcinogen with experimental neoplastigenic data reported. Mutation data reported. When heated to decomposition it emits acrid smoke and irritating vapors.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on Benzo[a]aceanthrylene

Comprehensive Analysis of Benzo[a]aceanthrylene (CAS No. 203-33-8): Properties, Applications, and Environmental Impact

Benzo[a]aceanthrylene (CAS No. 203-33-8) is a polycyclic aromatic hydrocarbon (PAH) that has garnered significant attention in both academic and industrial research due to its unique chemical structure and potential applications. This compound, often studied under the broader category of PAHs, is characterized by its fused aromatic rings, which contribute to its stability and reactivity. Researchers and environmental scientists frequently explore its behavior in various contexts, including its role in atmospheric chemistry and its presence in combustion byproducts.

The chemical structure of Benzo[a]aceanthrylene consists of five fused benzene rings, making it a high-molecular-weight PAH. This structural complexity is a key factor in its physical and chemical properties, such as its low solubility in water and high affinity for organic solvents. These traits are critical when considering its environmental persistence and potential bioaccumulation. Recent studies have focused on its detection methods, with advanced techniques like gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) being widely employed.

One of the most searched topics related to Benzo[a]aceanthrylene is its environmental impact. As a PAH, it is often associated with air pollution and combustion processes, such as vehicle emissions and industrial activities. Users frequently inquire about its presence in urban air quality and its potential health effects. While not classified as a high-risk compound, its long-term exposure implications are under investigation, particularly in the context of carcinogenic PAHs. This aligns with the growing public interest in sustainable living and pollution mitigation strategies.

In the realm of material science, Benzo[a]aceanthrylene has been explored for its potential use in organic electronics. Its conjugated π-electron system makes it a candidate for applications in organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers are particularly interested in its optoelectronic properties, which could contribute to the development of more efficient green energy solutions. This connection to renewable energy technologies has made it a trending topic in scientific forums and patent filings.

Another area of interest is the synthesis and derivatization of Benzo[a]aceanthrylene. Chemists are investigating methods to modify its structure to enhance its functionality or reduce its environmental persistence. Questions like "How is Benzo[a]aceanthrylene synthesized?" or "What are its derivatives?" are common in academic searches. These inquiries reflect the compound's versatility and the need for innovative approaches to PAH management.

From an analytical perspective, the detection and quantification of Benzo[a]aceanthrylene in complex matrices remain a challenge. Laboratories often seek optimized protocols for its extraction and analysis, especially in environmental samples. The integration of machine learning and AI-driven analytics in this field has opened new avenues for improving accuracy and efficiency, addressing another hot topic in modern chemistry.

In summary, Benzo[a]aceanthrylene (CAS No. 203-33-8) is a compound of multifaceted significance, bridging environmental science, material innovation, and analytical chemistry. Its study not only advances our understanding of PAHs but also contributes to broader discussions on environmental health and technological progress. As research continues, this compound is likely to remain a focal point in both scientific literature and public discourse.